Cas no 1619264-49-1 (2-Bromooxazole-5-carboxylic acid hydrate)
1619264-49-1 structure
Product Name:2-Bromooxazole-5-carboxylic acid hydrate
CAS No:1619264-49-1
MF:C4H4BrNO4
MW:209.982860565186
MDL:MFCD26743661
CID:2156655
PubChem ID:71710956
Update Time:2025-04-21
2-Bromooxazole-5-carboxylic acid hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromooxazole-5-carboxylic acid hydrate
- DB-227674
- 1619264-49-1
- DS-2983
- AKOS022171725
- 2-bromo-1,3-oxazole-5-carboxylic acid;hydrate
- 2-Bromooxazole-5-carboxylicacidhydrate
- C4H4BrNO4
- 2-bromo-1,3-oxazole-5-carboxylic acid hydrate
-
- MDL: MFCD26743661
- Inchi: 1S/C4H2BrNO3.H2O/c5-4-6-1-2(9-4)3(7)8;/h1H,(H,7,8);1H2
- InChI Key: NVFBWFLTBJBWMO-UHFFFAOYSA-N
- SMILES: BrC1=NC=C(C(=O)O)O1.O
Computed Properties
- Exact Mass: 208.93237Da
- Monoisotopic Mass: 208.93237Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- Melting Point: N/A℃
2-Bromooxazole-5-carboxylic acid hydrate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromooxazole-5-carboxylic acid hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507246-1g |
2-Bromooxazole-5-carboxylicacidhydrate |
1619264-49-1 | 97% | 1g |
$*** | 2023-03-30 | |
| TRC | B113615-100mg |
2-Bromooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 100mg |
$ 245.00 | 2022-06-07 | ||
| TRC | B113615-250mg |
2-Bromooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 250mg |
$ 505.00 | 2022-06-07 | ||
| TRC | B113615-500mg |
2-Bromooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 500mg |
$ 810.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D553465-1g |
2-BroMooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 97% | 1g |
$830 | 2024-05-24 | |
| eNovation Chemicals LLC | D553465-5g |
2-BroMooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 97% | 5g |
$1192 | 2024-05-24 | |
| eNovation Chemicals LLC | D553465-10g |
2-BroMooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 97% | 10g |
$2770 | 2024-05-24 | |
| eNovation Chemicals LLC | D553465-1g |
2-BroMooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 97% | 1g |
$830 | 2025-02-24 | |
| eNovation Chemicals LLC | D553465-5g |
2-BroMooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 97% | 5g |
$1192 | 2025-02-24 | |
| eNovation Chemicals LLC | D553465-10g |
2-BroMooxazole-5-carboxylic acid hydrate |
1619264-49-1 | 97% | 10g |
$2770 | 2025-02-24 |
2-Bromooxazole-5-carboxylic acid hydrate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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